![molecular formula C11H12BrNO3 B3023208 N-1,3-benzodioxol-5-yl-2-bromobutanamide CAS No. 451460-07-4](/img/structure/B3023208.png)
N-1,3-benzodioxol-5-yl-2-bromobutanamide
Overview
Description
N-1,3-benzodioxol-5-yl-2-bromobutanamide (BDBA) is an organic compound classified as a heterocyclic aromatic compound. It is a derivative of benzodioxole, a six-membered aromatic ring containing two oxygen atoms and four carbon atoms. BDBA is a white crystalline solid with a melting point of 116°C and a boiling point of 255°C. It is soluble in ethanol, methanol, chloroform and acetonitrile. BDBA has a wide range of applications in the scientific research field, including synthesis, catalysis, and biochemical and physiological studies.
Scientific Research Applications
Insecticidal Activity
Research has shown that analogues of N-1,3-benzodioxol-5-yl-2-bromobutanamide, such as N-tert-butyl-N'-(3,5-dimethylbenzoyl)-1,3-benzodioxole-5-carbohydrazide, have been synthesized and tested for their insecticidal activities against common pests like the cutworm (Spodoptera litura F). Some of these compounds have shown high insecticidal activities, comparable to commercial insecticides like tebufenozide (Sawada et al., 2003).
Antibacterial and Anti-inflammatory Properties
Compounds containing the 1,3-benzodioxol moiety have been explored for their potential as antibacterial and anti-inflammatory agents. For instance, N-(Alkyl/aralkyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methylbenzenesulfonamides have been synthesized and found to exhibit good inhibitory activity against various bacterial strains and decent inhibition against lipoxygenase enzyme, suggesting their potential use in treating inflammatory diseases (Abbasi et al., 2017).
Anticancer and DNA Binding
Derivatives of 1,3-benzodioxol, such as 2-phenyl 1,3-benzodioxole, have been synthesized and investigated for their anticancer, antibacterial, and DNA-binding potentials. Some derivatives have shown greater potency than standard reference compounds in these areas, indicating their potential as therapeutic agents for cancer and bacterial infections (Gupta et al., 2016).
Monoamine Oxidase Inhibitors
Sesamol and benzodioxane derivatives related to this compound have been synthesized and evaluated as inhibitors of monoamine oxidase (MAO), particularly MAO-B, which is relevant for treating neurological disorders like Parkinson's disease. These compounds have shown promising results as selective MAO-B inhibitors (Engelbrecht et al., 2015).
Corrosion Inhibition
Piperine derivatives, including those with 1,3-benzodioxol moieties, have been theoretically studied for their potential as corrosion inhibitors on iron surfaces. These studies involve quantum chemical properties and molecular dynamics simulations to assess the efficacy of these compounds in protecting metal surfaces from corrosion (Belghiti et al., 2018).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-bromobutanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO3/c1-2-8(12)11(14)13-7-3-4-9-10(5-7)16-6-15-9/h3-5,8H,2,6H2,1H3,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZQVKDBFMPWKSN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC2=C(C=C1)OCO2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101276441 | |
Record name | N-1,3-Benzodioxol-5-yl-2-bromobutanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101276441 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
451460-07-4 | |
Record name | N-1,3-Benzodioxol-5-yl-2-bromobutanamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=451460-07-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-1,3-Benzodioxol-5-yl-2-bromobutanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101276441 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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